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Compound of Interest

Compound Name: N-Acetyl-3,5-diiodo-L-tyrosine

Cat. No.: B032291

N-Acetyl-3,5-diiodo-L-tyrosine: A
Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Acetyl-3,5-diiodo-L-tyrosine is a specialized derivative of the amino acid L-tyrosine.
Characterized by the presence of two iodine atoms on the phenolic ring and an acetyl group on
the amine function, this compound serves as a crucial intermediate in various biochemical and
pharmaceutical applications. Its structural similarity to thyroid hormone precursors makes it a
significant molecule in endocrinological research. Furthermore, its unique properties are
leveraged in the development of radiopharmaceuticals and as a building block in synthetic
organic chemistry. This technical guide provides an in-depth overview of the molecular
structure, formula, physicochemical properties, synthesis, and biological relevance of N-Acetyl-
3,5-diiodo-L-tyrosine.

Molecular Structure and Formula

The fundamental identity of N-Acetyl-3,5-diiodo-L-tyrosine is defined by its molecular
structure and chemical formula.

Molecular Formula: C11H1112NOa4[1][2]
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Systematic Name: (2S)-2-acetamido-3-(4-hydroxy-3,5-diiodophenyl)propanoic acid[1]

The structure consists of a central L-tyrosine core, which is an a-amino acid. The key

modifications are:

« Di-iodination: Two iodine atoms are substituted at the 3 and 5 positions of the phenyl ring of

tyrosine.

o N-Acetylation: An acetyl group (-COCHs3) is attached to the a-amino group.

Caption: Molecular structure of N-Acetyl-3,5-diiodo-L-tyrosine.

Physicochemical Properties

A summary of the key physicochemical properties of N-Acetyl-3,5-diiodo-L-tyrosine is

presented in the table below for easy reference and comparison.

Property

Value

Reference

Molecular Formula

C11H1112NOa

Molecular Weight 475.01 g/mol

Appearance Light yellow crystalline powder
Purity (HPLC) 2 97%

Melting Point 124.0t0 128.0 °C

Boiling Point (Predicted)

532.9+£50.0 °C

Density (Predicted)

2.206 + 0.06 g/cm3

Flash Point

276.1 °C

Solubility

Almost transparent in Methanol

Storage Conditions

Store at 0-8°C

CAS Number

1027-28-7

PubChem CID

70565
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Experimental Protocols
Synthesis of N-Acetyl-3,5-diiodo-L-tyrosine

The synthesis of N-Acetyl-3,5-diiodo-L-tyrosine is typically achieved in a two-step process:
the iodination of L-tyrosine to form 3,5-diiodo-L-tyrosine, followed by the N-acetylation of the
resulting intermediate.

Step 1: Synthesis of 3,5-Diiodo-L-tyrosine
This protocol is based on the direct iodination of L-tyrosine.
e Materials:
o L-tyrosine
o lodine (I2)
o Sodium lodide (Nal)
o Agqueous ethylamine or a mixture of acetic and hydrochloric acid
o Hydrogen peroxide (if using the acid mixture)
o Reaction vessel
o Stirring apparatus
o Filtration apparatus
e Procedure:

o Dissolve L-tyrosine in the chosen solvent system (aqueous ethylamine or the acid mixture)
in the reaction vessel with stirring.

o In a separate container, prepare a solution of iodine and sodium iodide.

o Slowly add the iodine solution to the L-tyrosine solution with continuous stirring. If using
the acid mixture, hydrogen peroxide is added to facilitate the oxidation of iodide to iodine.
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o Allow the reaction to proceed at room temperature for a specified time, monitoring the
reaction progress by a suitable analytical technique (e.g., TLC or HPLC).

o Upon completion, the precipitated 3,5-diiodo-L-tyrosine is collected by filtration.

o The crude product is washed with cold water and then a suitable organic solvent (e.g.,
ethanol) to remove unreacted starting materials and byproducts.

o The purified 3,5-diiodo-L-tyrosine is dried under vacuum.
Step 2: N-Acetylation of 3,5-Diiodo-L-tyrosine
This protocol is a standard method for the N-acetylation of amino acids.
o Materials:
o 3,5-Diiodo-L-tyrosine (from Step 1)
o Acetic anhydride
o Agueous sodium hydroxide (NaOH) solution (e.g., 2M)
o Hydrochloric acid (HCI) for acidification
o Reaction vessel with pH control
o |ce bath
o Stirring apparatus
o Filtration apparatus
e Procedure:
o Suspend the 3,5-diiodo-L-tyrosine in water in the reaction vessel.

o Cool the suspension in an ice bath and slowly add the aqueous NaOH solution with
stirring until the amino acid dissolves completely.
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o While maintaining a low temperature (typically below 10°C), add acetic anhydride
dropwise to the solution. Simultaneously, add NaOH solution to maintain the pH of the
reaction mixture between 8 and 10.

o After the addition of acetic anhydride is complete, continue stirring the reaction mixture for
a period (e.g., 1 hour) to ensure complete acetylation.

o Slowly acidify the reaction mixture with HCI to a pH of approximately 2-3. This will cause
the N-Acetyl-3,5-diiodo-L-tyrosine to precipitate out of the solution.

o Collect the precipitate by filtration and wash it thoroughly with cold water to remove any
inorganic salts.

o The crude product can be further purified by recrystallization from a suitable solvent
system (e.g., aqueous ethanol).

o Dry the purified N-Acetyl-3,5-diiodo-L-tyrosine under vacuum.
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Synthesis Workflow

Start: L-Tyrosine
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Step 2: N-Acetylation
(Acetic Anhydride, NaOH)

Crude N-Acetyl-3,5-diiodo-L-tyrosine

Purification
(Recrystallization)

Final Product:
N-Acetyl-3,5-diiodo-L-tyrosine

Click to download full resolution via product page
Caption: Experimental workflow for the synthesis of N-Acetyl-3,5-diiodo-L-tyrosine.

Biological Significance and Signaling Pathways

N-Acetyl-3,5-diiodo-L-tyrosine is not known to be a direct signaling molecule. Its primary
biological significance lies in its role as a precursor, particularly in the context of thyroid
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hormone biosynthesis. The di-iodinated tyrosine moiety is a fundamental building block for the
thyroid hormones triiodothyronine (T3) and thyroxine (T4).

The synthesis of thyroid hormones is a multi-step process that occurs in the thyroid gland. L-
tyrosine residues within the thyroglobulin protein are iodinated to form monoiodotyrosine (MIT)
and diiodotyrosine (DIT). These iodinated tyrosine residues are then coupled to form T3 and
T4. N-Acetyl-3,5-diiodo-L-tyrosine serves as a synthetic analogue and a valuable tool for
studying this pathway.
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Thyroid Hormone Biosynthesis Pathway
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Caption: Role of diiodotyrosine in thyroid hormone synthesis.
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Applications

The unique chemical structure of N-Acetyl-3,5-diiodo-L-tyrosine lends itself to several key
applications in research and development:

e Thyroid Research: It is a vital compound for studying the synthesis and metabolism of
thyroid hormones.[1] Its structural similarity to DIT allows it to be used as a probe or a
starting material in studies related to thyroid function and disorders.

» Radiopharmaceuticals: The presence of iodine atoms makes it an excellent precursor for the
synthesis of radiolabeled compounds. By using radioactive isotopes of iodine (e.g., 13I, 12°],
131]), N-Acetyl-3,5-diiodo-L-tyrosine can be converted into imaging agents for diagnostic
purposes (e.g., SPECT or PET imaging) or therapeutic agents for targeted radiotherapy.

e Drug Development: It serves as a lead compound in the design and synthesis of novel
pharmaceuticals, particularly those targeting thyroid-related diseases.

e Biochemical Assays: This compound is employed in various biochemical assays to
investigate enzyme activity and interactions within metabolic pathways involving iodine and
tyrosine derivatives.[1]

Conclusion

N-Acetyl-3,5-diiodo-L-tyrosine is a molecule of significant interest to researchers in the fields
of endocrinology, medicinal chemistry, and drug development. Its well-defined molecular
structure and physicochemical properties, coupled with its crucial role as a precursor in the
synthesis of thyroid hormones and radiopharmaceuticals, underscore its importance. The
synthetic protocols outlined in this guide provide a framework for its preparation, enabling
further investigation into its biological functions and potential therapeutic applications. The
continued study of this compound and its derivatives holds promise for advancing our
understanding of thyroid physiology and for the development of novel diagnostic and
therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.chemimpex.com/products/21797
https://www.scbt.com/p/n-acetyl-3-5-diiodo-l-tyrosine-1027-28-7
https://www.benchchem.com/product/b032291#molecular-structure-and-formula-of-n-acetyl-3-5-diiodo-l-tyrosine
https://www.benchchem.com/product/b032291#molecular-structure-and-formula-of-n-acetyl-3-5-diiodo-l-tyrosine
https://www.benchchem.com/product/b032291#molecular-structure-and-formula-of-n-acetyl-3-5-diiodo-l-tyrosine
https://www.benchchem.com/product/b032291#molecular-structure-and-formula-of-n-acetyl-3-5-diiodo-l-tyrosine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b032291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

